Cas no 1361834-28-7 (2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361834-28-7
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• CID: 4912910
• Update Time: 2025-10-23

2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H8Cl2N2/c14-11-6-10(7-12(15)8-11)13-9(3-4-16)2-1-5-17-13/h1-2,5-8H,3H2
• InChI Key： DDSRVVLMTQWTFH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=CN=1)CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile

2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile: An Overview of a Promising Compound (CAS No. 1361834-28-7)

2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361834-28-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a dichlorophenyl group and an acetonitrile moiety. The combination of these functional groups endows the compound with a range of interesting properties, making it a subject of extensive study.

The chemical structure of 2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile can be represented as C₁₄H₉Cl₂N₂. The presence of the dichlorophenyl group imparts significant electronic and steric effects, which influence the compound's reactivity and biological activity. The pyridine ring, a well-known heterocyclic aromatic system, contributes to the compound's stability and solubility properties. The acetonitrile group, on the other hand, provides additional functionality that can be exploited in various synthetic transformations.

In the realm of medicinal chemistry, 2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases without affecting other essential enzymes makes 2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile a valuable candidate for further optimization and drug development.

Beyond its potential as an enzyme inhibitor, 2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile has also been explored for its anti-inflammatory properties. Inflammation is a critical component of many chronic diseases, including arthritis and cardiovascular disorders. Studies have shown that this compound can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating the inflammatory response. These findings suggest that 2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile could be developed into an effective anti-inflammatory agent with broad therapeutic applications.

The synthesis of 2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of 3-cyanoacetyl chloride with 3,5-dichloroaniline in the presence of a base such as triethylamine. This method provides a straightforward route to the target compound with high efficiency and reproducibility. Alternative synthetic routes have also been explored to enhance scalability and cost-effectiveness, making it feasible for large-scale production in industrial settings.

In addition to its medicinal applications, 2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile has found utility in materials science and analytical chemistry. Its unique electronic properties make it suitable for use in organic electronics and sensors. For example, researchers have utilized this compound as a building block for constructing organic field-effect transistors (OFETs), which have potential applications in flexible electronics and wearable devices. The ability to fine-tune the electronic properties through structural modifications further expands its versatility in these fields.

The safety profile of 2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile is an important consideration for its practical use. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a pharmaceutical agent. However, as with any new chemical entity, rigorous safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-(3,5-Dichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361834-28-7) is a multifaceted compound with promising applications in medicinal chemistry, materials science, and analytical chemistry. Its unique molecular structure confers a range of beneficial properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing various scientific and technological fields.